
troubleshooting LH-846 insolubility issues

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LH-846

Cat. No.: B1675232 Get Quote

Technical Support Center: LH-846
Welcome to the technical support center for LH-846, a selective inhibitor of Casein Kinase 1δ

(CK1δ). This resource provides troubleshooting guidance and answers to frequently asked

questions to assist researchers, scientists, and drug development professionals in their

experiments involving LH-846.

Frequently Asked Questions (FAQs)
Q1: What is LH-846 and what is its primary mechanism of action?

A1: LH-846 is a selective small molecule inhibitor of Casein Kinase 1δ (CK1δ).[1][2][3] Its

molecular formula is C₁₆H₁₃ClN₂OS, and it has a molecular weight of 316.81 g/mol .[4] The

primary mechanism of action of LH-846 is the inhibition of CK1δ's kinase activity. CK1δ is

involved in various cellular processes, including the Wnt/β-catenin signaling pathway and the

regulation of circadian rhythms through the phosphorylation of the PER1 protein.[2][3] By

inhibiting CK1δ, LH-846 can prevent the phosphorylation and subsequent degradation of its

target proteins.[2][3]

Q2: What is the recommended solvent and storage condition for LH-846?

A2: The recommended solvent for LH-846 is Dimethyl Sulfoxide (DMSO).[1][2][4] For long-term

storage, it is advised to store the powdered form of LH-846 at -20°C.[1][4] Once dissolved in a

solvent, the stock solution should be stored at -80°C for up to one year.[1]

Q3: What is the solubility of LH-846 in common laboratory solvents?
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A3: LH-846 exhibits good solubility in DMSO. Quantitative solubility data is summarized in the

table below.

Data Presentation: Solubility of LH-846
Solvent

Concentration
(mM)

Concentration
(mg/mL)

Notes

DMSO 100 - 173.61 31.68 - 55

Sonication may be

required for complete

dissolution at higher

concentrations.[1]

DMF ~15.78 5

Troubleshooting Guide: LH-846 Insolubility Issues
Q4: I dissolved LH-846 in DMSO to make a stock solution, but it precipitated when I diluted it in

my aqueous assay buffer/cell culture medium. What is causing this?

A4: This is a common issue with compounds that are highly soluble in organic solvents like

DMSO but have poor aqueous solubility. The precipitation occurs because the DMSO

concentration is significantly lowered upon dilution in the aqueous solution, causing the

compound to come out of solution.

Q5: How can I prevent LH-846 from precipitating in my aqueous experimental setup?

A5: Here are several strategies to address this issue:

Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is low,

typically below 1%, as many cell lines can tolerate this concentration. Some sensitive assays

may require even lower concentrations (e.g., <0.3%).

Sonication: After diluting the DMSO stock in your aqueous buffer, use a bath sonicator to

help disperse the compound and break up any small precipitates.[1]

Vortexing: Thoroughly vortex the solution immediately after dilution.
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Temperature: Gently warming the solution to 37°C may aid in dissolution, but be cautious as

prolonged heating can degrade the compound.

Two-Step Dilution: Instead of a single large dilution, perform a serial dilution. First, dilute the

high-concentration DMSO stock into an intermediate concentration in a solution containing a

small amount of serum or a non-ionic detergent like Tween-20, before the final dilution into

your assay medium.

Direct Addition: Add the DMSO stock solution directly to the final volume of the assay buffer

while vortexing to ensure rapid and even dispersion.

Experimental Protocols
Protocol 1: Preparation of a 100 mM LH-846 Stock Solution in DMSO

Preparation: Allow the vial of powdered LH-846 and a bottle of anhydrous DMSO to

equilibrate to room temperature.

Calculation: To prepare a 100 mM stock solution from 1 mg of LH-846 (MW: 316.81), you will

need to add 31.56 µL of DMSO.

Volume (µL) = (Mass (mg) / MW ( g/mol )) * (1 / Concentration (mol/L)) * 1,000,000

Dissolution: Add the calculated volume of DMSO to the vial of LH-846.

Mixing: Vortex the solution thoroughly. If complete dissolution is not achieved, sonicate the

vial in a water bath for 5-10 minutes.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C. Avoid

repeated freeze-thaw cycles.

Protocol 2: Preparation of a 10 µM Working Solution of LH-846

Thaw Stock: Thaw a single aliquot of the 100 mM LH-846 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Prepare a 1 mM intermediate stock by

diluting the 100 mM stock 1:100 in DMSO.
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Final Dilution:

To prepare a 10 µM working solution, dilute the 1 mM intermediate stock 1:100 in your

final aqueous buffer or cell culture medium.

For example, to make 1 mL of 10 µM working solution, add 10 µL of the 1 mM

intermediate stock to 990 µL of your final buffer.

Important: Add the DMSO solution to the aqueous buffer while vortexing to ensure rapid

mixing and minimize precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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